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Compound of Interest

Compound Name: Izumerogant

Cat. No.: B15544335

Disclaimer: Izumerogant (also known as IMU-935) is a discontinued investigational drug
candidate. As such, a specific, official Safety Data Sheet (SDS) is not publicly available. The
following guidance is based on general best practices for handling potent, biologically active
small molecules and investigational compounds of unknown toxicity. Researchers, scientists,
and drug development professionals must supplement this information with a formal risk
assessment conducted by qualified environmental health and safety (EHS) personnel at their
institution before handling this compound.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to support laboratory safety and chemical handling.

Hazard Communication and Risk Assessment

Izumerogant is an inverse agonist of the Retinoic Acid-related Orphan Receptor gamma t
(RORyt). Compounds in this class are designed to be potent modulators of immune responses.
Preclinical and clinical studies of some RORyt inverse agonists have indicated potential for
significant biological effects, including safety signals related to liver enzymes and thymocyte
effects.[1][2][3] Therefore, Izumerogant should be handled as a potent compound with
unknown specific toxicity. A thorough risk assessment is mandatory before any handling.

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a conservative approach to PPE is required. The
following table summarizes the recommended PPE for handling lzumerogant powder and
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solutions.

Operation

Required Personal
Protective Equipment (PPE)

Rationale

Handling Solid Compound
(Weighing, Aliquoting)

- Respiratory Protection:
NIOSH-approved N95 or
higher-rated respirator. A
powered air-purifying respirator
(PAPR) may be required based
on risk assessment. - Hand
Protection: Double-gloving with
nitrile gloves. - Eye Protection:
Chemical safety goggles. -
Body Protection: Disposable,
impervious lab coat or gown

with tight-fitting cuffs.

To prevent inhalation of fine
powder and dermal/ocular

exposure.

Handling Solutions (e.g., in
DMSO)

- Hand Protection: Nitrile
gloves. - Eye Protection:
Safety glasses with side
shields. - Body Protection:

Standard lab coat.

To protect against splashes of

the compound in solution.

High-Energy Operations (e.g.,
Sonicating, Vortexing)

- Respiratory Protection: Use
of a certified chemical fume
hood is mandatory. - Hand
Protection: Nitrile gloves. - Eye
Protection: Chemical safety
goggles. - Body Protection:
Standard lab coat.

To contain any aerosols that

may be generated.

Experimental Protocols: Stock Solution Preparation

The following is a general protocol for preparing a stock solution of a potent small molecule

inhibitor. This should be adapted to specific experimental needs and institutional SOPs.
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Objective: To prepare a high-concentration stock solution of lzumerogant in a suitable solvent

(e.g., DMSO) for use in cell culture or other assays.

Materials:

Izumerogant (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate PPE (see table above)

Sterile, amber glass vials or polypropylene tubes with secure caps

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Preparation: Don all required PPE for handling solid compounds. Perform all operations
within a certified chemical fume hood.

Weighing: Tare a sterile, pre-labeled vial on a calibrated analytical balance. Carefully weigh
the desired amount of lzumerogant powder directly into the vial.

Solubilization: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to
the vial to achieve the desired stock concentration (e.g., 10 mM).

Mixing: Securely cap the vial. Mix gently by inversion or slow vortexing until the compound is
fully dissolved. Avoid vigorous shaking to minimize aerosol generation.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
labeled vials. Store aliquots at -20°C or -80°C in a designated and clearly labeled freezer box
to avoid repeated freeze-thaw cycles.[4]

Operational and Disposal Plans
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A clear plan for handling spills and disposing of waste is critical for maintaining a safe
laboratory environment.

Spill Response:

o Small Spills (Solid):

[¢]

Do not sweep. Gently cover the spill with absorbent pads dampened with a suitable
solvent (e.g., 70% ethanol) to avoid raising dust.

[¢]

Carefully wipe the area from the outside in.

[¢]

Place all contaminated materials in a sealed bag for hazardous waste disposal.

[e]

Clean the spill area again with soap and water.

o Small Spills (Liquid):

o Absorb the spill with inert, absorbent material (e.g., vermiculite, sand).

o Place the contaminated absorbent material into a sealed container for hazardous waste
disposal.

o Clean the spill area with soap and water.

o Large Spills: Evacuate the area and notify your institution's EHS department immediately.

Waste Disposal: All waste contaminated with Izumerogant, including empty vials, used PPE,
and contaminated labware, must be disposed of as hazardous chemical waste.

o Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container. Do not pour down the drain.

o Sharps: All sharps (needles, scalpels) contaminated with lzumerogant must be disposed of
in a designated sharps container for hazardous waste.
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Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Mandatory Visualization

Diagram 1: Safe Handling Workflow for lzumerogant
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Caption: Workflow for the safe handling of Izumerogant from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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